AZ876 Exhibits 25-Fold Higher Binding Affinity for Human LXRα Compared with GW3965 in Radioligand Displacement Assays
In a direct scintillation proximity assay measuring displacement of [³H]-T0901317 from recombinant human LXRα and LXRβ protein, AZ876 demonstrated a Ki of 0.007 ± 0.004 μM (n=3) at hLXRα, compared with 0.174 ± 0.069 μM (n=5) for GW3965, representing a 25-fold greater binding affinity [1]. At hLXRβ, AZ876 Ki was 0.011 ± 0.002 μM (n=3) versus 0.028 ± 0.014 μM (n=5) for GW3965, a 2.5-fold advantage [1]. This differential is most pronounced at the LXRα subtype, which is the predominant isoform in liver, adipose, and macrophage lineages relevant to metabolic disease.
| Evidence Dimension | Binding affinity (Ki) at recombinant human LXRα and LXRβ |
|---|---|
| Target Compound Data | hLXRα Ki = 0.007 ± 0.004 μM; hLXRβ Ki = 0.011 ± 0.002 μM |
| Comparator Or Baseline | GW3965: hLXRα Ki = 0.174 ± 0.069 μM; hLXRβ Ki = 0.028 ± 0.014 μM |
| Quantified Difference | 25-fold more potent at hLXRα; 2.5-fold more potent at hLXRβ |
| Conditions | Scintillation proximity assay displacing [³H]-T0901317 from recombinant human LXRα or LXRβ protein; values are mean ± SD; n=3–5 independent dose-response experiments |
Why This Matters
Investigators requiring maximal target engagement at low nanomolar concentrations — particularly in LXRα-dominant tissues (liver, macrophage) — will achieve saturation binding with AZ876 at concentrations where GW3965 occupancy is sub-stoichiometric.
- [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Table 1, Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source
